N-{[(3-chlorophenyl)amino]carbonothioyl}-3-nitrobenzamide

• IUPAC Name: N-[(3-chlorophenyl)carbamothioyl]-3-nitrobenzamide
• InChI: InChI=1S/C14H10ClN3O3S/c15-10-4-2-5-11(8-10)16-14(22)17-13(19)9-3-1-6-12(7-9)18(20)21/h1-8H,(H2,16,17,19,22)
• InChI Key: QTBNKLCTFZZPCZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)[N+](=O)[O-])C(=O)NC(=S)NC2=CC(=CC=C2)Cl
• Molecular Formula: C14H10ClN3O3S
• Molecular Weight: 335.8 g/mol

Description

N-{[(3-chlorophenyl)amino]carbonothioyl}-3-nitrobenzamide, also known as NCTB, is a chemical compound that has garnered significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of N-{[(3-chlorophenyl)amino]carbonothioyl}-3-nitrobenzamide involves its binding to the active site of target enzymes, leading to the inhibition of their activity. This compound has been shown to selectively target specific enzymes, such as carbonic anhydrase IX, which is overexpressed in cancer cells. By inhibiting the activity of these enzymes, this compound can induce apoptosis in cancer cells and reduce inflammation in the immune system.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, depending on the target enzyme and cell type. In cancer cells, this compound induces apoptosis and inhibits angiogenesis, leading to the inhibition of tumor growth. In the immune system, this compound reduces inflammation by modulating the immune response. In neurobiology, this compound enhances cognitive function and memory retention by increasing the activity of specific neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{[(3-chlorophenyl)amino]carbonothioyl}-3-nitrobenzamide in lab experiments is its high selectivity for specific enzymes, which allows for precise targeting of cellular pathways. Additionally, this compound has low toxicity and is relatively stable, making it suitable for long-term experiments. However, one limitation of using this compound is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the study of N-{[(3-chlorophenyl)amino]carbonothioyl}-3-nitrobenzamide. One possible direction is the development of this compound-based therapies for cancer treatment. Another direction is the investigation of this compound's effects on other cellular pathways and enzymes. Additionally, the development of more soluble forms of this compound could improve its efficacy in vivo. Overall, the study of this compound has the potential to lead to significant advancements in various fields of scientific research.

Synthesis Methods

The synthesis of N-{[(3-chlorophenyl)amino]carbonothioyl}-3-nitrobenzamide involves the reaction between 3-nitrobenzoic acid and 3-chloroaniline in the presence of thionyl chloride and carbon disulfide. The resulting product is then treated with ammonium hydroxide to yield this compound. The synthesis of this compound is relatively straightforward and can be completed in a few steps with high yields.

Scientific Research Applications

N-{[(3-chlorophenyl)amino]carbonothioyl}-3-nitrobenzamide has been extensively studied for its potential applications in various fields, including cancer research, neurobiology, and immunology. In cancer research, this compound has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In neurobiology, this compound has been shown to enhance cognitive function and memory retention. In immunology, this compound has been shown to modulate the immune response and reduce inflammation.